N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine

• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine
• InChI: InChI=1S/C10H19N3/c1-4-10(2,3)8-11-7-9-12-5-6-13-9/h5-6,11H,4,7-8H2,1-3H3,(H,12,13)
• InChI Key: AQSVXBYWXFWWDX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)CNCC1=NC=CN1
• Molecular Formula: C10H19N3
• Molecular Weight: 181.28 g/mol

Description

N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine, also known as Clonidine, is a medication used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), anxiety disorders, and opioid withdrawal. Clonidine is a type of medication called alpha-2 adrenergic agonist. It works by stimulating the alpha-2 receptors in the brain, which reduces the release of norepinephrine, a chemical that increases blood pressure and heart rate. Clonidine has been studied extensively for its scientific research applications.

Mechanism of Action

N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine works by stimulating the alpha-2 receptors in the brain. This reduces the release of norepinephrine, a chemical that increases blood pressure and heart rate. By reducing the release of norepinephrine, N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine can lower blood pressure and heart rate. N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine also has sedative effects, which can help reduce anxiety.
Biochemical and Physiological Effects:
N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has several biochemical and physiological effects. It can lower blood pressure and heart rate, reduce anxiety, and improve attention in individuals with ADHD. N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine can also reduce the symptoms of opioid withdrawal, such as nausea, vomiting, and diarrhea.

Advantages and Limitations for Lab Experiments

N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has several advantages for lab experiments. It is readily available and easy to administer. N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine also has a well-established mechanism of action, which makes it useful for investigating the effects of alpha-2 adrenergic agonists. However, N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has several limitations for lab experiments. It can have sedative effects, which can confound the results of experiments that involve attention or motor function. N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine can also affect blood pressure and heart rate, which can be a confounding factor in experiments that investigate these variables.

Future Directions

There are several future directions for research on N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine. One area of research is investigating the effects of N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine on different types of anxiety disorders. Another area of research is investigating the effects of N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine on cognitive function in individuals with ADHD. Additionally, there is a need for more research on the long-term effects of N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine use, particularly in children. Finally, there is a need for more research on the effects of N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine on opioid withdrawal, particularly in the context of medication-assisted treatment.

Synthesis Methods

N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine is synthesized by reacting 2,2-dimethylbutyronitrile with hydrogen chloride gas to form 2,2-dimethylbutyronitrile hydrochloride. The hydrochloride salt is then reacted with sodium azide to form the corresponding azide. The azide is then reduced with hydrogen gas in the presence of palladium on carbon to form N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine.

Scientific Research Applications

N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has been studied extensively for its scientific research applications. It has been used in animal studies to investigate its effects on blood pressure, heart rate, and anxiety. N-(1H-imidazol-2-ylmethyl)-2,2-dimethylbutan-1-amine has also been used in human studies to investigate its effects on ADHD, anxiety disorders, and opioid withdrawal.